Cas no 37845-01-5 (1-Bromo-3-(1-bromoethyl)adamantane)

• Product Name: 1-Bromo-3-(1-bromoethyl)adamantane
• CAS No: 37845-01-5
• MF: C₁₂H₁₈Br₂
• MW: 322.079322338104
• MDL: MFCD00153997
• CID: 2938241
• Update Time: 2025-06-14

1-Bromo-3-(1-bromoethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(1-bromoethyl)adamantane

• MDL： MFCD00153997
• Inchi： 1S/C12H18Br2/c1-8(13)11-3-9-2-10(4-11)6-12(14,5-9)7-11/h8-10H,2-7H2,1H3
• InChI Key： JYOVSTJYLZJQNY-UHFFFAOYSA-N
• SMILES： BrC12CC3CC(C1)CC(C(C)Br)(C2)C3

Additional information on 1-Bromo-3-(1-bromoethyl)adamantane

1-Bromo-3-(1-bromoethyl)adamantane (CAS No. 37845-01-5): A Versatile Building Block in Organic Synthesis

1-Bromo-3-(1-bromoethyl)adamantane (CAS No. 37845-01-5) is a highly functionalized adamantane derivative that has garnered significant attention in the field of organic chemistry. Its unique brominated adamantane structure makes it a valuable intermediate for the synthesis of complex molecules, particularly in pharmaceutical and materials science applications. The compound's adamantane backbone provides exceptional thermal and chemical stability, while the bromoethyl and bromine substituents offer versatile reactivity for further functionalization.

In recent years, the demand for adamantane-based compounds has surged due to their applications in drug discovery, such as in the development of antiviral agents and neurological therapeutics. Researchers are particularly interested in 1-Bromo-3-(1-bromoethyl)adamantane as a precursor for cage-like structures and highly branched polymers, which are pivotal in creating advanced materials with tailored properties. The compound's ability to undergo nucleophilic substitution and cross-coupling reactions makes it a favorite among synthetic chemists.

One of the most searched questions related to this compound is: *"What are the applications of 1-Bromo-3-(1-bromoethyl)adamantane in drug development?"* Studies have shown that its derivatives exhibit potential in targeting protein-protein interactions and enzyme inhibition, which are critical in treating diseases like cancer and neurodegenerative disorders. Additionally, its lipophilic nature enhances membrane permeability, a desirable trait in drug design.

Another trending topic is the use of brominated adamantanes in material science. For instance, 1-Bromo-3-(1-bromoethyl)adamantane serves as a monomer for high-performance polymers with applications in 3D printing and nanotechnology. Its rigid structure contributes to the thermal stability of these materials, making them suitable for extreme environments. This aligns with the growing interest in sustainable and durable materials across industries.

From a synthetic perspective, the compound's reactivity is often explored in palladium-catalyzed reactions, such as Suzuki-Miyaura coupling, to construct complex architectures. Its geminal dibromide moiety also allows for radical-initiated polymerization, a technique widely used in creating functionalized polymers. These attributes make it a staple in laboratories focused on innovative chemical synthesis.

In summary, 1-Bromo-3-(1-bromoethyl)adamantane (CAS No. 37845-01-5) is a multifaceted compound with broad utility in both pharmaceuticals and advanced materials. Its unique structural features and versatile reactivity continue to inspire research, addressing some of the most pressing challenges in modern chemistry. As interest in adamantane chemistry grows, this compound remains a cornerstone for groundbreaking discoveries.